Cas no 1361718-44-6 (5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde)

• Product Name: 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde
• CAS No: 1361718-44-6
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4921864
• Update Time: 2025-06-10

5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-3-7(4-9(14)5-8)11-2-1-10(6-17)16-12(11)15/h1-6H
• InChI Key： BRMSNGQWOXFTBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC(C=O)=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde

Introduction to 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde (CAS No. 1361718-44-6)

5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361718-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that integrates both chloro and fluoro substituents on a phenyl ring, alongside a picolinaldehyde moiety. The presence of these specific functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the synthesis of novel bioactive molecules.

The 3,5-dichlorophenyl substituent enhances the electron-withdrawing nature of the aromatic ring, which can influence the electronic distribution and reactivity of the adjacent aldehyde group. This feature is particularly advantageous in designing molecules with enhanced binding affinity to biological targets. On the other hand, the fluoropicolinaldehyde core provides a rigid bicyclic structure that can improve metabolic stability and binding specificity. Such structural attributes are highly sought after in drug discovery programs aimed at developing small-molecule inhibitors or probes for therapeutic applications.

In recent years, there has been a surge in research focused on developing innovative strategies for modulating biological pathways using small-molecule compounds. The compound 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde has emerged as a promising candidate in this context. Its unique structural features make it a versatile building block for further chemical modification, allowing researchers to explore diverse pharmacological profiles. For instance, derivatives of this compound have been investigated for their potential in inhibiting key enzymes involved in inflammatory and oncogenic signaling pathways.

One of the most compelling aspects of 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde is its role as an intermediate in the synthesis of more complex pharmacophores. The aldehyde functionality serves as a reactive site for condensation reactions with various nucleophiles, enabling the construction of heterocyclic scaffolds that mimic natural product structures or designed molecular recognition motifs. This flexibility has been leveraged in several high-throughput screening campaigns aimed at identifying novel leads with therapeutic potential.

The fluorine atom incorporated into the picolinaldehyde moiety is particularly noteworthy, as fluorine substitution can significantly alter physicochemical properties such as lipophilicity, metabolic stability, and cell membrane permeability. These modifications are critical factors in determining drug-like characteristics and can enhance oral bioavailability. Furthermore, fluorine-containing compounds often exhibit improved binding affinities due to their ability to engage hydrophobic pockets or participate in halogen bonding interactions within biological targets.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde. Molecular docking studies have revealed its potential binding interactions with enzymes such as kinases and proteases that are implicated in various diseases. These virtual screening approaches have guided experimental efforts toward optimizing potency and selectivity. Additionally, crystallographic analyses of protein-ligand complexes have provided insights into how structural modifications can fine-tune binding modes and improve pharmacokinetic profiles.

The synthesis of 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde itself represents a challenge that requires careful consideration of reaction conditions and protecting group strategies. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Transition-metal-catalyzed cross-coupling reactions, for instance, have been employed to construct the biaryl core with high regioselectivity. Such advances have not only streamlined production but also opened avenues for exploring novel synthetic pathways that could be applied to other structurally related compounds.

The pharmaceutical industry has shown particular interest in leveraging derivatives of 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde for developing treatments against chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated promising results using analogs that exhibit inhibitory activity against target enzymes or receptors overexpressed in pathological conditions. These findings underscore the compound's potential as a lead molecule or a key component in combinatorial drug regimens.

The role of CAS No. 1361718-44-6 in academic research cannot be overstated either. It serves as a reference point for researchers exploring novel synthetic strategies or exploring new biological activities. The compound's well-documented properties make it an ideal candidate for teaching purposes and for fostering innovation among next-generation scientists. Collaborative efforts between academia and industry have further amplified its significance by translating laboratory discoveries into tangible therapeutic solutions.

Looking ahead, continued investigation into derivatives of 5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde is anticipated to yield further breakthroughs in drug discovery. The integration of cutting-edge technologies such as artificial intelligence-driven de novo design and machine learning-assisted property prediction will likely accelerate the identification of next-generation candidates with optimized pharmacological profiles. Moreover, green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity standards.

In conclusion,5-(3,5-Dichlorophenyl)-6-fluoropicolinaldehyde (CAS No: 1361718-44-6) stands out as a structurally intriguing compound with significant potential across multiple domains of pharmaceutical research and development. Its unique combination of functional groups offers unparalleled flexibility for designing molecules with tailored biological activities—a hallmark sought after by medicinal chemists worldwide today.